Cas no 23861-69-0 (9,10-Anthracenedione,2-butyl-1,4-dihydroxy-)

• Product name: 9,10-Anthracenedione,2-butyl-1,4-dihydroxy-
• CAS No: 23861-69-0
• MF: C₁₈H₁₆O₄
• MW: 296.31724
• CID: 285390
• PubChem ID: 423407

9,10-Anthracenedione,2-butyl-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-butyl-1,4-dihydroxy-
• 2-butyl-1,4-dihydroxyanthracene-9,10-dione
• 1,4-Dihydroxy-2-butyl-9,10-anthrachinon
• 2-Butyl-1,4-dihydroxy-anthrachinon
• 2-butyl-1,4-dihydroxy-anthraquinone
• 2-Butyl-1.4-dihydroxy-9.10-anthrachinon
• 2-Butyl-chinizarin
• AC1L9NM8
• NSC153373
• DTXSID20329745
• NSC-153373
• 23861-69-0

• Inchi： InChI=1S/C18H16O4/c1-2-3-6-10-9-13(19)14-15(16(10)20)18(22)12-8-5-4-7-11(12)17(14)21/h4-5,7-9,19-20H,2-3,6H2,1H3
• InChI Key： DOASJDOJWIEXEF-UHFFFAOYSA-N
• SMILES： CCCCC1=CC(O)=C2C(C3=CC=CC=C3C(=O)C2=C1O)=O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 5.1

Experimental Properties

• Density: 1.336
• Boiling Point: 512°C at 760 mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.653
• PSA: 74.6
• LogP: 3.21580

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones